Cas no 85468-38-8 (3-(aminomethyl)-1H-pyridin-2-one;hydrochloride)
3-(aminomethyl)-1H-pyridin-2-one;hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 3-(Aminomethyl)pyridin-2-ol hydrochloride
- 2-Hydroxy-3-(aminomethyl)pyridine hydrochloride
- 3-(aminomethyl)pyridin-2(1H)-onehydrochloride
- 3-(Aminomethyl)-2(1H)-pyridinone Hydrochloride
- 3-(aminomethyl)-1H-pyridin-2-one,hydrochloride
- 2(1H)-Pyridinone,3-(aminomethyl)-, monohydrochloride (9CI)
- 3-(aminomethyl)pyridin-2(1H)-one hydrochloride
- 3-(aminomethyl)-1H-pyridin-2-one;hydrochloride
- 3-(aminomethyl)-1H-pyridin-2-one hydrochloride
- 3-(AMINOMETHYL)PYRIDIN-2-OL HCL
- 3-(Aminomethyl)-2-pyridinol hydrochloride
- AX8075528
- A841337
- 468A388
- Z2692093992
- 3-(Am
- 2(1H)-Pyridinone, 3-(aminomethyl)-, monohydrochloride (9CI)
- MFCD12035456
- AKOS024015914
- 85468-38-8
- 3-(aminomethyl)-1,2-dihydropyridin-2-one hydrochloride
- SB76652
- 3-(Aminomethyl)pyridin-2(1H)-one--hydrogen chloride (1/1)
- F2147-1264
- DTXSID90511397
- EN300-204161
- 3-(Aminomethyl)pyridine-2(1H)-one hydrochloride
- CS-0186713
- AKOS015891511
- 2-hydroxy-3-(aminomethyl)pyridine hcl
- DS-16551
- SY199840
-
- MDL: MFCD12035456
- Inchi: 1S/C6H8N2O.ClH/c7-4-5-2-1-3-8-6(5)9;/h1-3H,4,7H2,(H,8,9);1H
- InChI Key: KGCBDOOONLLWTH-UHFFFAOYSA-N
- SMILES: Cl.O=C1C(CN)=CC=CN1
Computed Properties
- Exact Mass: 160.04000
- Monoisotopic Mass: 160.0403406g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 182
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.1
Experimental Properties
- PSA: 58.88000
- LogP: 1.33590
3-(aminomethyl)-1H-pyridin-2-one;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022000001-250mg |
3-(Aminomethyl)-2-pyridinol hydrochloride |
85468-38-8 | 97% | 250mg |
$163.12 | 2023-08-31 | |
| Alichem | A022000001-1g |
3-(Aminomethyl)-2-pyridinol hydrochloride |
85468-38-8 | 97% | 1g |
$428.83 | 2023-08-31 | |
| Alichem | A022000001-5g |
3-(Aminomethyl)-2-pyridinol hydrochloride |
85468-38-8 | 97% | 5g |
$1345.34 | 2023-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MM154-250mg |
3-(aminomethyl)-1H-pyridin-2-one;hydrochloride |
85468-38-8 | 95+% | 250mg |
1269CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MM154-100mg |
3-(aminomethyl)-1H-pyridin-2-one;hydrochloride |
85468-38-8 | 95+% | 100mg |
605CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MM154-1g |
3-(aminomethyl)-1H-pyridin-2-one;hydrochloride |
85468-38-8 | 95+% | 1g |
2693.0CNY | 2021-07-12 | |
| Fluorochem | 222539-250mg |
3-(Aminomethyl)pyridin-2-ol hydrochloride |
85468-38-8 | 95% | 250mg |
£99.00 | 2022-03-01 | |
| Chemenu | CM128931-1g |
3-(aminomethyl)pyridin-2(1H)-one hydrochloride |
85468-38-8 | 95% | 1g |
$281 | 2021-08-05 | |
| Chemenu | CM128931-5g |
3-(aminomethyl)pyridin-2(1H)-one hydrochloride |
85468-38-8 | 95% | 5g |
$898 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MM154-50mg |
3-(aminomethyl)-1H-pyridin-2-one;hydrochloride |
85468-38-8 | 95+% | 50mg |
334.0CNY | 2021-07-12 |
3-(aminomethyl)-1H-pyridin-2-one;hydrochloride Production Method
Production Method 1
Production Method 2
2.1 -
3-(aminomethyl)-1H-pyridin-2-one;hydrochloride Raw materials
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3-(aminomethyl)-1H-pyridin-2-one;hydrochloride Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 3-(aminomethyl)-1H-pyridin-2-one;hydrochloride
3-(Aminomethyl)-1H-pyridin-2-one; Hydrochloride (CAS No. 85468-38-8): A Comprehensive Overview
3-(Aminomethyl)-1H-pyridin-2-one; hydrochloride (CAS No. 85468-38-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-(pyridin-2-ylmethyl)formamide hydrochloride, has garnered attention due to its unique chemical structure and potential biological activities. This article aims to provide a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.
Chemical Properties: 3-(Aminomethyl)-1H-pyridin-2-one; hydrochloride is a white crystalline solid with a molecular formula of C7H9N2O·HCl and a molecular weight of 167.61 g/mol. The compound is soluble in water and organic solvents such as methanol and ethanol. Its chemical structure consists of a pyridine ring with an aminomethyl group attached at the 3-position, which is then protonated to form the hydrochloride salt. This structure confers the compound with both basic and acidic properties, making it an interesting candidate for various chemical reactions and biological studies.
Synthesis Methods: The synthesis of 3-(Aminomethyl)-1H-pyridin-2-one; hydrochloride has been reported using several methods. One common approach involves the reaction of 2-hydroxypyridine with formaldehyde and ammonia, followed by acidification to form the hydrochloride salt. Another method involves the reductive amination of 2-hydroxypyridine with formaldehyde in the presence of hydrogen gas and a palladium catalyst. These synthetic routes have been optimized to achieve high yields and purity, making the compound readily available for research purposes.
Biological Activities: Recent studies have highlighted the potential biological activities of 3-(Aminomethyl)-1H-pyridin-2-one; hydrochloride. One notable area of research is its role as a modulator of neurotransmitter systems. The compound has been shown to interact with various receptors, including nicotinic acetylcholine receptors (nAChRs) and serotonin receptors (5-HT receptors). These interactions have led to investigations into its potential therapeutic applications in neurological disorders such as Alzheimer's disease and depression.
In addition to its receptor-modulating properties, 3-(Aminomethyl)-1H-pyridin-2-one; hydrochloride has also been studied for its anti-inflammatory effects. Research has demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that it may have potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.
Clinical Applications: While 3-(Aminomethyl)-1H-pyridin-2-one; hydrochloride is primarily used as an intermediate in drug discovery and development, there are ongoing efforts to evaluate its clinical potential. Preclinical studies have shown promising results in animal models of neurological disorders, where the compound has demonstrated neuroprotective effects and improved cognitive function. These findings have paved the way for further clinical trials to assess its safety and efficacy in human subjects.
Current Research Trends: The field of medicinal chemistry is constantly evolving, and recent advancements have shed new light on the potential applications of 3-(Aminomethyl)-1H-pyridin-2-one; hydrochloride. One area of interest is its use as a scaffold for developing novel drugs with improved pharmacological profiles. Researchers are exploring structural modifications to enhance its potency, selectivity, and bioavailability. Additionally, there is growing interest in understanding the mechanisms underlying its biological activities at a molecular level.
In conclusion, 3-(Aminomethyl)-1H-pyridin-2-one; hydrochloride (CAS No. 85468-38-8) is a multifaceted compound with significant potential in various areas of research and development. Its unique chemical structure, coupled with its diverse biological activities, makes it an intriguing subject for further investigation. As research continues to advance, it is likely that new applications and therapeutic uses will be discovered, contributing to the advancement of medicinal chemistry and pharmaceutical science.
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